Cas no 2172607-15-5 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic acid)
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic acid
- 2172607-15-5
- 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbut-2-enoic acid
- EN300-1530092
-
- Inchi: 1S/C25H28N2O5/c1-16(23(28)26-13-12-17(2)24(29)30)11-14-27-25(31)32-15-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,12,16,22H,11,13-15H2,1-2H3,(H,26,28)(H,27,31)(H,29,30)/b17-12+
- InChI Key: CXKYKBWHSJNUMN-SFQUDFHCSA-N
- SMILES: O(C(NCCC(C(NC/C=C(/C(=O)O)\C)=O)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2
Computed Properties
- Exact Mass: 436.19982200g/mol
- Monoisotopic Mass: 436.19982200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 10
- Complexity: 684
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 105Ų
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1530092-0.05g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbut-2-enoic acid |
2172607-15-5 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1530092-0.1g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbut-2-enoic acid |
2172607-15-5 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1530092-0.25g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbut-2-enoic acid |
2172607-15-5 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1530092-0.5g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbut-2-enoic acid |
2172607-15-5 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1530092-1.0g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbut-2-enoic acid |
2172607-15-5 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1530092-2.5g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbut-2-enoic acid |
2172607-15-5 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1530092-5.0g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbut-2-enoic acid |
2172607-15-5 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1530092-10.0g |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbut-2-enoic acid |
2172607-15-5 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1530092-50mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbut-2-enoic acid |
2172607-15-5 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1530092-100mg |
4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]-2-methylbut-2-enoic acid |
2172607-15-5 | 100mg |
$2963.0 | 2023-09-26 |
4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic acid Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic acid
Research Briefing on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic acid (CAS: 2172607-15-5)
In recent years, the compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic acid (CAS: 2172607-15-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various applications, including drug development, peptide synthesis, and targeted therapy. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the unsaturated butenoic acid moiety makes it a versatile intermediate in synthetic chemistry and bioconjugation strategies.
Recent studies have focused on the synthesis and functionalization of this compound to explore its utility in peptide-based therapeutics. The Fmoc group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under mild conditions. The incorporation of the 2-methylbut-2-enoic acid moiety introduces a reactive alkene group, which can be further modified for site-specific conjugation or cross-linking. Researchers have reported successful applications of this compound in the development of peptide-drug conjugates (PDCs) and as a building block for novel biomaterials.
One of the key advancements in the use of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic acid is its role in the synthesis of peptide-based inhibitors targeting specific enzymes or receptors. For instance, a recent study demonstrated its efficacy in the design of inhibitors for proteases involved in cancer progression. The compound's ability to form stable covalent bonds with target proteins, coupled with its modular synthetic route, makes it an attractive candidate for structure-activity relationship (SAR) studies and high-throughput screening (HTS) campaigns.
In addition to its therapeutic applications, this compound has also been explored in the field of chemical biology for labeling and imaging purposes. The alkene functionality allows for bioorthogonal reactions, such as the inverse electron-demand Diels-Alder (IEDDA) reaction, enabling selective labeling of biomolecules in complex biological systems. This property has been leveraged in the development of fluorescent probes and activity-based protein profiling (ABPP) tools, providing researchers with new insights into cellular processes and disease mechanisms.
Despite its promising potential, challenges remain in the large-scale synthesis and purification of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic acid. Recent efforts have focused on optimizing reaction conditions to improve yield and purity, as well as developing scalable protocols for industrial applications. Furthermore, the stability of the compound under physiological conditions and its pharmacokinetic properties are areas of ongoing investigation, which will be critical for its translation into clinical settings.
In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic acid (CAS: 2172607-15-5) represents a valuable tool in chemical biology and pharmaceutical research. Its unique structural features and versatile reactivity make it a promising candidate for a wide range of applications, from drug development to biomolecular imaging. Continued research into its synthesis, functionalization, and biological activity will undoubtedly uncover new opportunities for innovation in the field.
2172607-15-5 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamido-2-methylbut-2-enoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)